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Compound of Interest

Compound Name: Enzalutamide-d6

Cat. No.: B12412662 Get Quote

An In-depth Technical Guide to the Physical Properties of Enzalutamide vs. Enzalutamide-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparison of the core physical properties of

Enzalutamide and its deuterated analog, Enzalutamide-d6. The information is curated for

professionals in research and development, offering quantitative data, detailed experimental

protocols, and visualizations of relevant biological pathways and experimental workflows.

Introduction
Enzalutamide is a potent second-generation non-steroidal anti-androgen (NSAA) that targets

the androgen receptor (AR) signaling pathway. It is a critical therapeutic agent in the treatment

of metastatic castration-resistant prostate cancer (mCRPC). Enzalutamide-d6 is a deuterated

version of Enzalutamide, where six hydrogen atoms on the two methyl groups of the

imidazolidine ring have been replaced with deuterium. This isotopic substitution is primarily

utilized in pharmacokinetic studies as an internal standard for mass spectrometry-based

quantification of Enzalutamide due to its nearly identical chemical properties but distinct mass.

Understanding the physical properties of both compounds is essential for formulation

development, analytical method validation, and interpreting experimental data.

Comparative Physical Properties
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The following table summarizes the key physical and chemical properties of Enzalutamide and

Enzalutamide-d6. Deuteration results in a predictable increase in molecular weight but has a

negligible effect on other macroscopic physical properties such as melting point, solubility, and

pKa under standard conditions.

Property Enzalutamide Enzalutamide-d6

Appearance
White to off-white crystalline

solid/powder[1][2][3]
Solid[4][5]

Molecular Formula C₂₁H₁₆F₄N₄O₂S[2][6][7][8] C₂₁H₁₀D₆F₄N₄O₂S[9][10]

Molecular Weight
464.44 g/mol [2][6][7][11][12]

[13]
470.47 g/mol [14][15]

Melting Point 196 - 201 °C[1][6][16][17] No data available[4][5][18]

Water Solubility
Practically insoluble (~0.002 -

0.08 mg/mL)[1][2][3][11]
No data available

Organic Solvent Solubility

Soluble in DMSO (>25

mg/mL), DMF (~25 mg/mL);

Freely soluble in acetonitrile;

Slightly soluble in methanol[6]

[11][17][19]

Soluble in Methanol[10]

pKa No pKa between pH 3-11[11]
No data available (Expected to

be identical to Enzalutamide)

LogP 2.98 - 3.0[11][16] 3.6 (Computed)[20]

Enzalutamide's Mechanism of Action: Androgen
Receptor Signaling Pathway
Enzalutamide exerts its therapeutic effect by comprehensively inhibiting the Androgen Receptor

(AR) signaling pathway at multiple critical steps. This multi-faceted inhibition is key to its

efficacy in castration-resistant prostate cancer, where the AR pathway often remains active

despite low androgen levels.[21][22] The primary mechanisms are:
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Competitive Inhibition of Androgen Binding: Enzalutamide binds to the ligand-binding domain

of the AR with high affinity, directly competing with androgens like dihydrotestosterone (DHT)

and preventing receptor activation.[23][24][25]

Inhibition of Nuclear Translocation: Upon activation, the AR typically translocates from the

cytoplasm to the nucleus. Enzalutamide binding prevents this crucial step, sequestering the

receptor in the cytoplasm.[21][23][25]

Impairment of DNA Binding and Transcription: Should any AR reach the nucleus,

Enzalutamide impairs its ability to bind to Androgen Response Elements (AREs) on the DNA,

thereby preventing the transcription of target genes that promote cell proliferation and

survival.[21][24][25]
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1. Prepare Dry,
Powdered Sample

2. Pack Sample into
Capillary Tube (2-3 mm)

3. Place Capillary in
Melting Point Apparatus

4. Heat Rapidly for
Approximate Range

5. Cool Apparatus

6. Heat Slowly (1-2°C/min)
Near Melting Point

7. Observe & Record
Melting Range (T₁ - T₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. View of Pharmacological Review on Enzalutamide [ijpir.com]

2. accessdata.fda.gov [accessdata.fda.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12412662?utm_src=pdf-body-img
https://www.benchchem.com/product/b12412662?utm_src=pdf-custom-synthesis
https://www.ijpir.com/index.php/ijpir/article/view/489/458
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/203415lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]

4. abmole.com [abmole.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. Enzalutamide CAS#: 915087-33-1 [m.chemicalbook.com]

7. merckindex.rsc.org [merckindex.rsc.org]

8. parchem.com [parchem.com]

9. clearsynth.com [clearsynth.com]

10. Enzalutamide D6 - Daicel Pharma Standards [daicelpharmastandards.com]

11. accessdata.fda.gov [accessdata.fda.gov]

12. file.medchemexpress.com [file.medchemexpress.com]

13. Enzalutamide | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

14. Enzalutamide D6 | CAS No- 1443331-94-9 | Simson Pharma Limited
[simsonpharma.com]

15. pharmaffiliates.com [pharmaffiliates.com]

16. Enzalutamide | C21H16F4N4O2S | CID 15951529 - PubChem
[pubchem.ncbi.nlm.nih.gov]

17. bocsci.com [bocsci.com]

18. kmpharma.in [kmpharma.in]

19. cdn.caymanchem.com [cdn.caymanchem.com]

20. Enzalutamide-d6 | C21H16F4N4O2S | CID 71603443 - PubChem
[pubchem.ncbi.nlm.nih.gov]

21. Enzalutamide: targeting the androgen signalling pathway in metastatic castration‐
resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

22. Enzalutamide: targeting the androgen signalling pathway in metastatic castration-
resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

23. researchgate.net [researchgate.net]

24. go.drugbank.com [go.drugbank.com]

25. What is the mechanism of Enzalutamide? [synapse.patsnap.com]

To cite this document: BenchChem. [Enzalutamide vs Enzalutamide-d6 physical properties].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.geneesmiddeleninformatiebank.nl/pars/h128611.pdf
https://www.abmole.com/literature/enzalutamide-d6-msds.html
https://file.medchemexpress.com/batch_PDF/HY-70002AS/N-desmethyl-Enzalutamide-d6-SDS-MedChemExpress.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB62500946_EN.htm
https://merckindex.rsc.org/monographs/m11683
https://parchem.com/chemical-supplier-distributor/enzalutamide-018844
https://clearsynth.com/product/Enzalutamide-d6
https://www.daicelpharmastandards.com/product/enzalutamide-dcti-a-260/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2012/203415Orig1s000ClinPharmR.pdf
https://file.medchemexpress.com/batch_PDF/HY-70002/Enzalutamide-DataSheet-MedChemExpress.pdf
https://www.pharmacompass.com/chemistry-chemical-name/enzalutamide
https://www.pharmacompass.com/chemistry-chemical-name/enzalutamide
https://www.simsonpharma.com/product/enzalutamide-d6
https://www.simsonpharma.com/product/enzalutamide-d6
https://www.pharmaffiliates.com/en/1443331-94-9-enzalutamide-d6-pasti037141.html
https://pubchem.ncbi.nlm.nih.gov/compound/Enzalutamide
https://pubchem.ncbi.nlm.nih.gov/compound/Enzalutamide
https://www.bocsci.com/product/enzalutamide-cas-915087-33-1-155497.html
https://kmpharma.in/download_msds/11809
https://cdn.caymanchem.com/cdn/insert/11596.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1443331-94-9
https://pubchem.ncbi.nlm.nih.gov/compound/1443331-94-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC4744713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4744713/
https://pubmed.ncbi.nlm.nih.gov/25818596/
https://pubmed.ncbi.nlm.nih.gov/25818596/
https://www.researchgate.net/figure/Mechanism-of-action-of-enzalutamide-in-the-androgen-receptor-signaling-pathway_fig1_280057570
https://go.drugbank.com/drugs/DB08899
https://synapse.patsnap.com/article/what-is-the-mechanism-of-enzalutamide
https://www.benchchem.com/product/b12412662#enzalutamide-vs-enzalutamide-d6-physical-properties
https://www.benchchem.com/product/b12412662#enzalutamide-vs-enzalutamide-d6-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12412662#enzalutamide-vs-enzalutamide-d6-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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